Cas no 118878-53-8 (D-Alloisoleucine,methyl ester)

• Product Name: D-Alloisoleucine,methyl ester
• CAS No: 118878-53-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD22207093
• CID: 132996
• PubChem ID: 6950463
• Update Time: 2025-05-27

D-Alloisoleucine,methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alloisoleucine,methyl ester
• D-ALL-ISOLEUCINE-METHYL ESTER HCL
• Methyl D-alloisoleucinate
• (2R,3S)-methyl 2-amino-3-methylpentanoate(WXG02435)
• (2R,3S)-2-Amino-3-methyl-pentanoic acid methyl ester
• D-Alloisoleucine methyl ester
• D-Alloisoleucine, methyl ester
• SCHEMBL14904584
• YXMMTUJDQTVJEN-NTSWFWBYSA-N
• DTXSID001306190
• 118878-53-8
• d-allo-isoleucine methyl ester
• EN300-4261232
• methyl (2R,3S)-2-amino-3-methylpentanoate
• CS-0452999

• MDL： MFCD22207093
• Inchi： 1S/C7H15NO2/c1-4-5(2)6(8)7(9)10-3/h5-6H,4,8H2,1-3H3/t5-,6+/m0/s1
• InChI Key： YXMMTUJDQTVJEN-NTSWFWBYSA-N
• SMILES： O(C)C([C@@H]([C@@H](C)CC)N)=O

Computed Properties

• Exact Mass: 145.11
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 0.955
• Boiling Point: 169.2°C at 760 mmHg
• Flash Point: 42.7°C
• Refractive Index: 1.435